Cas no 1807128-65-9 (Methyl 3-cyano-6-ethyl-2-iodobenzoate)

Methyl 3-cyano-6-ethyl-2-iodobenzoate is a versatile benzoate derivative featuring a cyano group, an ethyl substituent, and an iodine atom on the aromatic ring. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and further derivatization. The iodine moiety offers opportunities for palladium-catalyzed transformations, while the cyano group provides a handle for additional functional group interconversion. The ethyl substituent can influence steric and electronic properties, aiding in selective modifications. This compound is well-suited for pharmaceutical and agrochemical research, where precise structural tuning is required. Its stability under standard conditions ensures reliable handling and storage.

Methyl 3-cyano-6-ethyl-2-iodobenzoate structure

1807128-65-9 structure

Product Name:Methyl 3-cyano-6-ethyl-2-iodobenzoate

CAS No:1807128-65-9

MF:C₁₁H₁₀INO₂

MW:315.107075214386

CID:5009283

Update Time:2025-10-08

Methyl 3-cyano-6-ethyl-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-cyano-6-ethyl-2-iodobenzoate
- Inchi： 1S/C11H10INO2/c1-3-7-4-5-8(6-13)10(12)9(7)11(14)15-2/h4-5H,3H2,1-2H3
- InChI Key： JAYTVTNEUIWYAR-UHFFFAOYSA-N
- SMILES： IC1=C(C#N)C=CC(=C1C(=O)OC)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 284
XLogP3: 2.9
Topological Polar Surface Area: 50.1

Methyl 3-cyano-6-ethyl-2-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010003415-1g	Methyl 3-cyano-6-ethyl-2-iodobenzoate	1807128-65-9	97%	1g	1,445.30 USD	2021-07-06

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Additional information on Methyl 3-cyano-6-ethyl-2-iodobenzoate

Methyl 3-cyano-6-ethyl-2-iodobenzoate: A Comprehensive Overview

The compound Methyl 3-cyano-6-ethyl-2-iodobenzoate (CAS No. 1807128-65-9) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of benzoates, which are widely used in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups, including the cyano group (-CN), ethyl group (-CH₂CH₃), and iodine atom (-I), makes it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of Methyl 3-cyano-6-ethyl-2-iodobenzoate in the development of advanced materials. For instance, researchers have explored its potential as a precursor for synthesizing novel polymers with enhanced electronic properties. The cyano group, being electron-withdrawing, plays a crucial role in modulating the electronic characteristics of the resulting materials. Similarly, the ethyl group contributes to the molecule's hydrophobicity, making it suitable for applications in amphiphilic materials.

The iodine atom in Methyl 3-cyano-6-ethyl-2-iodobenzoate is particularly significant due to its high electrophilicity and reactivity. This makes the compound an excellent substrate for nucleophilic aromatic substitution reactions, which are pivotal in organic synthesis. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, enabling the production of complex molecules with high precision.

From a structural standpoint, Methyl 3-cyano-6-ethyl-2-iodobenzoate exhibits a planar aromatic system with substituents arranged in a specific spatial configuration. The methyl ester group (-COOCH₃) at position 1 ensures good solubility in organic solvents, facilitating its use in various synthetic protocols. The steric and electronic effects of the substituents collectively influence the compound's reactivity and stability, making it a valuable tool in modern organic chemistry.

Applications of Methyl 3-cyano-6-ethyl-2-i